Cas no 2386094-49-9 (3-({1-(tert-butoxy)carbonylpiperidin-4-yl}(methyl)amino)propanoic acid)

• Product Name: 3-({1-(tert-butoxy)carbonylpiperidin-4-yl}(methyl)amino)propanoic acid
• CAS No: 2386094-49-9
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 5213868
• PubChem ID: 165903746
• Update Time: 2023-11-27

3-({1-(tert-butoxy)carbonylpiperidin-4-yl}(methyl)amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-[(2-carboxyethyl)methylamino]-, 1-(1,1-dimethylethyl) ester
• 3-({1-[(tert-butoxy)carbonyl]piperidin-4-yl}(methyl)amino)propanoic acid
• 2386094-49-9
• EN300-135598
• 3-({1-(tert-butoxy)carbonylpiperidin-4-yl}(methyl)amino)propanoic acid

• Inchi： 1S/C14H26N2O4/c1-14(2,3)20-13(19)16-9-5-11(6-10-16)15(4)8-7-12(17)18/h11H,5-10H2,1-4H3,(H,17,18)
• InChI Key： LQNNZFSJLHHJLK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)N(C)CCC(=O)O)=O

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 413.7±40.0 °C(Predicted)
• pka: 3?+-.0.14(Predicted)